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Compound of Interest

Compound Name: 1,2-Bis(dibromomethyl)benzene

Cat. No.: B1266051 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known physical properties of 1,2-
bis(dibromomethyl)benzene. The information is intended to support research and

development activities where this compound is of interest.

Core Physical Properties
1,2-bis(dibromomethyl)benzene is a tetrabrominated derivative of o-xylene.[1] Its

fundamental physical characteristics are summarized below.

Property Value Source

Molecular Formula C8H6Br4 [2]

Molecular Weight 421.75 g/mol [2]

CAS Number 13209-15-9 [2][3]

Appearance Off-white solid [1]

Melting Point 115-116 °C [1]

Note: Data for boiling point, density, and solubility of 1,2-bis(dibromomethyl)benzene are not

readily available in the reviewed literature.
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Distinguishing from a Related Compound
It is critical to distinguish 1,2-bis(dibromomethyl)benzene from the similarly named 1,2-

bis(bromomethyl)benzene. The latter is a dibrominated compound with different physical

properties. For clarity, the properties of this related compound are provided in the table below.

Property Value Source

Molecular Formula C8H8Br2 [4][5][6]

Molecular Weight 263.96 g/mol [4][6]

CAS Number 91-13-4 [4][5][6][7]

Appearance
White to light cream crystals or

crystalline powder
[4]

Melting Point 91-94 °C [4][8]

Boiling Point 140 °C at 20 mmHg [4][8]

Density 1.96 g/mL at 25 °C [4][8]

Solubility

Soluble in ethanol, ether,

chloroform; slightly soluble in

petroleum ether. It hydrolyzes

in water.

[9][10]

Experimental Protocols
Synthesis of 1,2-bis(dibromomethyl)benzene
A documented method for the synthesis of 1,2-bis(dibromomethyl)benzene involves the

photochemical bromination of o-xylene.[1]

Materials:

o-xylene

Elemental bromine (dried with concentrated sulfuric acid)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1266051?utm_src=pdf-body
https://www.lookchem.com/casno91-13-4.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=91-13-4
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm91134
https://www.lookchem.com/casno91-13-4.html
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm91134
https://www.lookchem.com/casno91-13-4.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=91-13-4
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm91134
https://store.apolloscientific.co.uk/product/12-bisbromomethylbenzene
https://www.lookchem.com/casno91-13-4.html
https://www.lookchem.com/casno91-13-4.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB4129349_EN.htm
https://www.lookchem.com/casno91-13-4.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB4129349_EN.htm
https://www.lookchem.com/casno91-13-4.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB4129349_EN.htm
https://www.guidechem.com/encyclopedia/1-2-bis-bromomethyl-benzene-dic1124.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4129349.htm
https://www.benchchem.com/product/b1266051?utm_src=pdf-body
https://www.benchchem.com/product/b1266051?utm_src=pdf-body
https://en.wikipedia.org/wiki/Tetrabromo-o-xylene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dry carbon tetrachloride

Procedure:

Dissolve 0.2 mole of o-xylene in a five-fold amount of dry carbon tetrachloride in a two-

necked flask equipped with a reflux condenser and a dropping funnel. The dropping funnel

should dip into the liquid.

Heat the mixture to boiling.

Add 0.82 mole of dried elemental bromine dropwise. The rate of addition should be

controlled to ensure the carbon tetrachloride dripping from the reflux condenser remains

nearly colorless.

Irradiate the mixture with a 500-watt photolamp throughout the bromine addition. This

reaction typically takes 2-10 hours.

The evolved hydrogen bromide gas is directed through the reflux condenser to a water trap.

After the reaction is complete, stop the irradiation and cool the solution.

Wash the cooled solution sequentially with ice-water, ice-cold aqueous sodium bicarbonate

solution, and again with ice-water.

Dry the organic layer with magnesium sulfate.

Evaporate the carbon tetrachloride under vacuum.

Purify the resulting residue by crystallization from chloroform. This process yields 1,2-
bis(dibromomethyl)benzene with a reported melting point of 114-116 °C.[11]

Visualized Logical Relationship
The following diagram illustrates the synthetic pathway from o-xylene to 1,2-
bis(dibromomethyl)benzene, highlighting the intermediate formation of 1,2-

bis(bromomethyl)benzene.
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Synthetic Pathway of Brominated o-Xylenes

o-Xylene

1,2-bis(bromomethyl)benzene

+ 2 Br2

1,2-bis(dibromomethyl)benzene

+ 2 Br2

Click to download full resolution via product page

Caption: Synthetic pathway of brominated o-xylenes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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